Cas no 39639-99-1 (1-(pyridine-2-carbonyl)piperazine dihydrochloride)

• Product name: 1-(pyridine-2-carbonyl)piperazine dihydrochloride
• CAS No: 39639-99-1
• MF: C₁₀H₁₄ClN₃O
• MW: 227.690660953522
• MDL: MFCD11857762
• CID: 5225756
• PubChem ID: 43810557

1-(pyridine-2-carbonyl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• piperazin-1-yl(pyridin-2-yl)methanone dihydrochloride
• 1-(pyridine-2-carbonyl)piperazine dihydrochloride
• piperazin-1-yl(pyridin-2-yl)methanone;dihydrochloride
• AB90396
• EN300-31497
• 1-(2-Pyridinecarbonyl)piperazine 2HCl
• CS-0293552
• 39639-99-1
• 1-(PYRIDINE-2-CARBONYL)PIPERAZINEDIHYDROCHLORIDE
• 1-(2-Pyridinecarbonyl)piperazine dihydrochloride
• F83534
• MFCD11857762
• 1-(pyridin-2-ylcarbonyl)piperazine dihydrochloride
• GS3468

• MDL： MFCD11857762
• Inchi： 1S/C10H13N3O.ClH/c14-10(9-3-1-2-4-12-9)13-7-5-11-6-8-13;/h1-4,11H,5-8H2;1H
• InChI Key： YHPYXZWPFSCCSA-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)(C1N=CC=CC=1)=O.Cl

Computed Properties

• Exact Mass: 263.0592175g/mol
• Monoisotopic Mass: 263.0592175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 1-(pyridine-2-carbonyl)piperazine dihydrochloride

Comprehensive Overview of 1-(Pyridine-2-carbonyl)piperazine Dihydrochloride (CAS No. 39639-99-1)

1-(Pyridine-2-carbonyl)piperazine dihydrochloride (CAS No. 39639-99-1) is a specialized organic compound widely utilized in pharmaceutical research and chemical synthesis. This compound, often referred to as a piperazine derivative, has garnered significant attention due to its unique structural properties and potential applications in drug discovery. The pyridine-2-carbonyl moiety enhances its reactivity, making it a valuable intermediate for designing novel therapeutic agents. Researchers frequently explore its role in modulating biological targets, particularly in central nervous system (CNS) disorders and enzyme inhibition studies.

In recent years, the demand for high-purity chemical intermediates like 1-(pyridine-2-carbonyl)piperazine dihydrochloride has surged, driven by advancements in precision medicine and small-molecule drug development. This compound's dihydrochloride salt form ensures improved solubility and stability, critical for laboratory and industrial applications. Its molecular structure, featuring a piperazine ring and pyridine carbonyl group, allows for versatile chemical modifications, aligning with trends in structure-activity relationship (SAR) optimization. These attributes make it a focal point for studies on neurotransmitter modulation and receptor binding.

The synthesis of 1-(pyridine-2-carbonyl)piperazine dihydrochloride involves meticulous organic synthesis techniques, including amide coupling and salt formation. Its purity and yield are often verified using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. As the pharmaceutical industry shifts toward targeted therapies, this compound's relevance in kinase inhibitor and GPCR ligand research continues to grow. Additionally, its compatibility with green chemistry principles aligns with global sustainability goals, reducing environmental impact during production.

Beyond pharmaceuticals, 1-(pyridine-2-carbonyl)piperazine dihydrochloride finds applications in material science and catalysis. Its ability to act as a chelating agent or ligand precursor opens doors for innovations in metal-organic frameworks (MOFs) and coordination chemistry. Researchers also investigate its potential in bioimaging probes due to its fluorescent properties under specific conditions. This multidisciplinary utility underscores its importance in both academic and industrial settings.

Frequently asked questions about CAS No. 39639-99-1 include inquiries about its storage conditions, handling precautions, and supplier availability. Proper storage in anhydrous environments and controlled temperatures is essential to maintain its integrity. As interest in custom synthesis and bulk procurement rises, suppliers emphasize certificates of analysis (CoA) and regulatory compliance to meet global standards. These factors ensure its safe and effective use across diverse applications.

In summary, 1-(pyridine-2-carbonyl)piperazine dihydrochloride (CAS No. 39639-99-1) represents a cornerstone in modern chemical research. Its adaptability in drug design, catalysis, and material innovation positions it as a critical tool for scientists addressing complex challenges in healthcare and technology. With ongoing studies exploring its full potential, this compound remains at the forefront of scientific advancement.